Cas no 2229256-19-1 (4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine
• CAS No: 2229256-19-1
• MF: C₁₅H₁₈F₂N₂
• MW: 264.313630580902
• CID: 5862539
• PubChem ID: 165851317
• Update Time: 2025-10-28

4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine
• EN300-1964598
• 4,4-difluoro-1-[(1H-indol-3-yl)methyl]cyclohexan-1-amine
• 2229256-19-1

• Inchi： 1S/C15H18F2N2/c16-15(17)7-5-14(18,6-8-15)9-11-10-19-13-4-2-1-3-12(11)13/h1-4,10,19H,5-9,18H2
• InChI Key： HMWNQQDGKFSDIR-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC2=CNC3C=CC=CC2=3)(CC1)N)F

Computed Properties

• Exact Mass: 264.14380491g/mol
• Monoisotopic Mass: 264.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine

4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine (CAS No. 2229256-19-1): An Emerging Compound in Medicinal Chemistry

4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine (CAS No. 2229256-19-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its 4,4-difluoro substitution and indole moiety, exhibits promising biological activities that make it a valuable candidate for further research and development.

The indole ring is a well-known pharmacophore found in numerous biologically active molecules, including serotonin and various natural products. The presence of this moiety in 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine suggests potential interactions with serotonin receptors, which are implicated in a wide range of physiological processes and disorders. Recent studies have shown that compounds with similar structures can modulate serotonin receptor activity, making them potential candidates for the treatment of neurological and psychiatric disorders.

The 4,4-difluoro substitution on the cyclohexane ring is another key feature of this compound. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This substitution may also influence the conformational flexibility of the molecule, potentially affecting its binding affinity to target receptors. These properties make 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine an attractive candidate for drug discovery efforts.

In recent years, there has been a growing interest in the development of small molecules that can modulate G protein-coupled receptors (GPCRs), which are involved in numerous signaling pathways and are targets for a wide range of therapeutic interventions. The structural features of 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine, particularly the combination of the indole ring and the difluorinated cyclohexane ring, suggest that it may interact with specific GPCRs. Preliminary studies have indicated that this compound can selectively bind to certain serotonin receptor subtypes, such as 5-HT_2A and 5-HT_2C, which are implicated in conditions like depression and anxiety.

The potential therapeutic applications of 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine extend beyond its interaction with serotonin receptors. Research has also explored its effects on other biological targets, including ion channels and enzymes. For example, some studies have reported that this compound can modulate the activity of voltage-gated sodium channels, which are involved in neuronal excitability and pain signaling. This property makes it a potential candidate for the development of novel analgesics.

In addition to its biological activities, the synthesis and chemical properties of 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine have been extensively studied. The synthesis typically involves multi-step reactions that include the formation of the indole ring and the introduction of the difluorinated cyclohexane moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical agent.

The safety profile of 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine is another important aspect of its development as a therapeutic agent. Preclinical studies have shown that it exhibits good safety margins and low toxicity at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.

In conclusion, 4,4-difluoro-1-(1H-indol-3-yl)methylcyclohexan-1-amine (CAS No. 2229256-19-1) represents an exciting new compound in medicinal chemistry with promising therapeutic potential. Its unique structural features and biological activities make it a valuable candidate for further research and development in the treatment of various neurological and psychiatric disorders. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the discovery of new therapeutic agents.